N-(9-ethyl-9H-carbazol-3-yl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide

• IUPAC Name: N-(9-ethylcarbazol-3-yl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide
• InChI: InChI=1S/C25H28N2O2/c1-5-27-19-9-7-6-8-17(19)18-14-16(10-11-20(18)27)26-22(29)25-13-12-24(4,21(28)15-25)23(25,2)3/h6-11,14H,5,12-13,15H2,1-4H3,(H,26,29)
• InChI Key: XZTZLKSAWJKMOV-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C34CCC(C3(C)C)(C(=O)C4)C)C5=CC=CC=C51
• Molecular Formula: C25H28N2O2
• Molecular Weight: 388.5 g/mol
• CAS No.: 575469-74-8

Description

N-(9-ethyl-9H-carbazol-3-yl)-4,7,7-trimethyl-3-oxobicyclo[2.2.1]heptane-1-carboxamide is a useful research compound. Its molecular formula is C25H28N2O2 and its molecular weight is 388.511. The purity is usually 95%.
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Scientific Research Applications

Photovoltaic Applications of Carbazole Derivatives

Carbazole-based copolymers, such as those incorporating benzothiadiazole and isoindigo, have been extensively reviewed for their applications in solar cells. These modifications include fluorination, substitution, and donor-acceptor rearrangement, aimed at enhancing the photovoltaic performance of polymeric solar cells. The comprehensive review by Tan and Sarjadi (2017) highlights these developments, providing insights into future molecular design for improved solar energy harvesting technologies (Tan & Sarjadi, 2017).

Medicinal Chemistry and Drug Development

Carbazole derivatives exhibit a wide range of pharmacological properties. Rana, Salahuddin, and Sahu (2020) discuss the significance of 1,3,4-oxadiazole compounds, highlighting their applications across various medicinal fields due to their diverse biological activities. This review underscores the potential of these compounds in the development of new drugs, showcasing the structural versatility and effectiveness of carbazole and oxadiazole cores in synthesizing pharmacologically active molecules (Rana, Salahuddin, & Sahu, 2020).

Advances in Carbazole Synthesis

Aggarwal, Sushmita, and Verma (2019) review recent advances in the synthesis of carbazoles from indoles, focusing on methods such as transition-metal catalyzed C-H functionalization and electrophilic iodocyclizations. This work highlights the importance of carbazoles in natural products, pharmaceuticals, and functional materials, illustrating the ongoing developments in synthetic methodologies to access diversely substituted carbazole structures with significant pharmacological activities (Aggarwal, Sushmita, & Verma, 2019).

Catalytic Oxidation and Hydrogen Storage

The catalytic reactions for storing and releasing hydrogen from liquid organic hydrogen carriers (LOHCs) such as N-ethylcarbazole and carbazole have been reviewed. Sotoodeh and Smith (2013) discuss the kinetics and catalysis of hydrogen storage, highlighting the efficiency of hydrogenation reactions and the potential of carbazole derivatives as LOHCs for energy storage applications (Sotoodeh & Smith, 2013).